Cas no 2138135-58-5 (3-(2-aminoethyl)-1,3-bis(2-methoxyethyl)urea)

• Product Name: 3-(2-aminoethyl)-1,3-bis(2-methoxyethyl)urea
• CAS No: 2138135-58-5
• MF: C₉H₂₁N₃O₃
• MW: 219.28134226799
• CID: 6567750
• PubChem ID: 165856123
• Update Time: 2025-10-28

3-(2-aminoethyl)-1,3-bis(2-methoxyethyl)urea Chemical and Physical Properties

Names and Identifiers

• 3-(2-aminoethyl)-1,3-bis(2-methoxyethyl)urea
• 2138135-58-5
• EN300-1067351

• Inchi： 1S/C9H21N3O3/c1-14-7-4-11-9(13)12(5-3-10)6-8-15-2/h3-8,10H2,1-2H3,(H,11,13)
• InChI Key： LETWTNRGKMFHOJ-UHFFFAOYSA-N
• SMILES： O(C)CCN(C(NCCOC)=O)CCN

Computed Properties

• Exact Mass: 219.15829154g/mol
• Monoisotopic Mass: 219.15829154g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 8
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.7
• Topological Polar Surface Area: 76.8Ų

Additional information on 3-(2-aminoethyl)-1,3-bis(2-methoxyethyl)urea

Comprehensive Overview of 3-(2-aminoethyl)-1,3-bis(2-methoxyethyl)urea (CAS No. 2138135-58-5)

3-(2-aminoethyl)-1,3-bis(2-methoxyethyl)urea, identified by its CAS number 2138135-58-5, is a specialized organic compound with significant applications in pharmaceutical research and material science. This urea derivative features a unique molecular structure, combining an aminoethyl group with two methoxyethyl substituents, which enhances its solubility and reactivity. Researchers and industry professionals are increasingly interested in this compound due to its potential in drug delivery systems, polymer chemistry, and as a building block for advanced materials.

The compound's molecular formula and structural properties make it a versatile candidate for synthesizing novel polymers and bioactive molecules. Its methoxyethyl groups contribute to its hydrophilic nature, while the aminoethyl moiety provides a reactive site for further functionalization. This dual functionality aligns with current trends in green chemistry and sustainable synthesis, as it enables efficient reactions with minimal waste generation. Laboratories focusing on peptide modification or bioconjugation often explore this compound for its compatibility with aqueous environments.

In the context of drug discovery, 3-(2-aminoethyl)-1,3-bis(2-methoxyethyl)urea serves as a valuable intermediate for creating targeted therapeutics. Its ability to form stable linkages with bioactive molecules has sparked interest in antibody-drug conjugates (ADCs) and prodrug development. Recent publications highlight its role in improving drug solubility and bioavailability, addressing common challenges in pharmaceutical formulations. The compound's low toxicity profile further supports its use in biocompatible materials.

From an industrial perspective, this urea derivative finds applications in coatings and adhesives, where its cross-linking capability enhances material durability. Manufacturers of specialty chemicals value its thermal stability and compatibility with various solvents. As the demand for high-performance materials grows in sectors like electronics and medical devices, CAS 2138135-58-5 is gaining attention for its role in developing flexible polymers and biodegradable composites.

Analytical studies of 3-(2-aminoethyl)-1,3-bis(2-methoxyethyl)urea typically employ HPLC, NMR spectroscopy, and mass spectrometry to verify purity and structural integrity. Storage recommendations emphasize protection from moisture and extreme temperatures to maintain stability. With increasing interest in structure-activity relationships, this compound continues to be a subject of academic research, particularly in studies exploring hydrogen bonding interactions and molecular self-assembly.

The synthesis of 3-(2-aminoethyl)-1,3-bis(2-methoxyethyl)urea typically involves stepwise condensation reactions under controlled conditions, with yields optimized through catalyst screening and reaction engineering. Recent advances in flow chemistry have improved production scalability, addressing industrial needs for cost-effective manufacturing. Environmental considerations drive innovations in solvent-free synthesis methods, aligning with global ESG (Environmental, Social, and Governance) initiatives.

Future research directions for this compound may explore its potential in nanotechnology applications, particularly as a surface modifier for nanoparticles. Its amphiphilic character could enable novel approaches to drug encapsulation and controlled release systems. As regulatory frameworks evolve for novel excipients, comprehensive toxicological studies of CAS 2138135-58-5 will further clarify its safety profile for pharmaceutical use.